Cas no 16709-66-3 (Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester)

Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester structure
16709-66-3 structure
Product Name:Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester
CAS No:16709-66-3
MF:C16H9ClO4
MW:300.69326376915
CID:1347372
PubChem ID:901731
Update Time:2025-04-20

Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester
    • STK321288
    • CCG-345464
    • 2-oxo-2H-chromen-4-yl 4-chlorobenzoate
    • (2-oxochromen-4-yl) 4-chlorobenzoate
    • 16709-66-3
    • AKOS003239834
    • AI-981/36563021
    • Inchi: 1S/C16H9ClO4/c17-11-7-5-10(6-8-11)16(19)21-14-9-15(18)20-13-4-2-1-3-12(13)14/h1-9H
    • InChI Key: GMMXPMRMPVVJES-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(=O)OC1=CC(=O)OC2C=CC=CC=21

Computed Properties

  • Exact Mass: 300.01897
  • Monoisotopic Mass: 300.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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